2-Chloro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 3-(3-chloro-4-hydroxyphenyl)-N-methylbenzamide
• InChI: InChI=1S/C14H12ClNO2/c1-16-14(18)11-4-2-3-9(7-11)10-5-6-13(17)12(15)8-10/h2-8,17H,1H3,(H,16,18)
• InChI Key: BUNNAJPPRKVAIQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID90686034
• Molecular Weight: 261.70 g/mol
• CAS RN: 1261928-76-0

Description

2-Chloro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% (2-Chloro-4-MACP) is a chemical compound that can be used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

2-Chloro-4-MACP acts as a fluorescent probe by forming a fluorescent adduct with hydrogen peroxide, amyloid β-protein, and intracellular calcium. When hydrogen peroxide binds to 2-Chloro-4-MACP, the adduct is formed and emits a fluorescent signal. Similarly, when amyloid β-protein and intracellular calcium bind to 2-Chloro-4-MACP, the adduct is formed and emits a fluorescent signal.
Biochemical and Physiological Effects
2-Chloro-4-MACP has been studied for its biochemical and physiological effects. It has been shown to be non-toxic and non-mutagenic in mammalian cells. Additionally, it has been shown to be a non-irritant to the skin and eyes.

Advantages and Limitations for Lab Experiments

2-Chloro-4-MACP has several advantages for lab experiments. It is a highly fluorescent compound, making it ideal for use as a fluorescent probe. Additionally, it is water-soluble and non-toxic, making it safe to use in lab experiments. The major limitation of 2-Chloro-4-MACP is that it is sensitive to light, making it necessary to store it in a dark container.

Future Directions

The future directions for 2-Chloro-4-MACP research include the development of new methods of synthesis, the development of new fluorescent probes, the development of new applications for 2-Chloro-4-MACP, and the investigation of its effects on other biological systems. Additionally, further research is needed to understand the mechanism of action of 2-Chloro-4-MACP and to determine the optimal concentration for its use in lab experiments.

Synthesis Methods

2-Chloro-4-MACP can be synthesized from 4-chloro-3-methoxybenzaldehyde and N-methylaminocarbonyl chloride in a two-step reaction. The first step involves the condensation of the 4-chloro-3-methoxybenzaldehyde and N-methylaminocarbonyl chloride to produce the N-methylaminocarbonylphenylchloride intermediate. The second step involves the reaction of the N-methylaminocarbonylphenylchloride intermediate with 2-chlorophenol to produce 2-Chloro-4-MACP.

Scientific Research Applications

2-Chloro-4-MACP has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of hydrogen peroxide in cells. It has also been used as a fluorescent dye for the detection of amyloid β-protein. Additionally, it has been used as a fluorescent probe for the detection of intracellular calcium.